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For Researchers, Scientists, and Drug Development Professionals

This document provides crucial guidance on the safe handling, personal protective equipment
(PPE), and disposal of BOLD-100, a first-in-class ruthenium-based anti-cancer therapeutic.
Adherence to these procedures is vital to ensure laboratory safety and minimize occupational

exposure.

Hazard Identification and Personal Protective Equipment
(PPE)

BOLD-100 is classified with several hazards, necessitating specific PPE to ensure the safety of
laboratory personnel.[1] According to its Safety Data Sheet (SDS), BOLD-100 is harmful if
swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

Summary of Required Personal Protective Equipment
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Hazard Category

Required PPE

Specifications

Eye/Face Protection

Safety goggles with side-
shields or a face shield.

Must be worn when there is a
risk of splashing.[1][2][3]

Hand Protection

Protective gloves.

Chemical-resistant gloves
(e.g., nitrile) are necessary to
prevent skin contact.[1][2][4][5]

Skin and Body Protection

Impervious clothing, such as a

lab coat.

To protect against skin

exposure.[1][2]

Respiratory Protection

Suitable respirator.

Use in areas with inadequate
ventilation or when
dust/aerosol formation is
possible.[1][2]

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of BOLD-100 and ensuring

a safe laboratory environment.

Handling Procedures:

o Ventilation: Always handle BOLD-100 in a well-ventilated area, preferably within a chemical

fume hood to avoid inhalation of dust or aerosols.[1]

e Avoid Contact: Prevent contact with skin and eyes by consistently wearing the appropriate

PPE.[1]

o Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where

BOLD-100 is used.[1]

Storage Conditions:

o Temperature: Recommended storage is at 4°C in a sealed container.[1] For solutions in

solvent, store at -80°C for up to 6 months or -20°C for up to 1 month.[1]
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o Environment: Keep the container tightly sealed in a cool, well-ventilated area, away from

direct sunlight and ignition sources.[1]

Emergency Procedures and First Aid

In the event of exposure, immediate and appropriate action is crucial.

Exposure Route

First Aid Measures

Inhalation

Remove the individual to fresh air. If breathing is
difficult, provide respiratory support and seek

immediate medical attention.[1]

Skin Contact

Wash the affected area with plenty of soap and
water. Remove contaminated clothing and seek

medical attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing and seek immediate

medical attention.[1]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.[1]

Spill Management and Disposal Plan

Proper containment and disposal of BOLD-100 waste are essential to prevent environmental

contamination and ensure regulatory compliance.

Spill Cleanup:

Ventilate: Ensure the area is well-ventilated.

Evacuate: Evacuate personnel from the immediate area.

Contain: Use absorbent material (e.g., diatomite, universal binders) to contain the spill.[1]

Decontaminate: Clean the affected surfaces by scrubbing with alcohol.[1]
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o Collect: Place all contaminated materials into a designated, sealed container for hazardous
waste.[1]

Disposal:

» Dispose of BOLD-100 and any contaminated materials in accordance with local, state, and
federal regulations for hazardous chemical waste.[1][6]

e Do not dispose of BOLD-100 down the drain or in regular trash.[6] As an anti-cancer agent, it
should be treated as chemotherapy waste, which typically requires incineration.[7]

Procedural Workflow for Handling BOLD-100

The following diagram outlines the step-by-step process for safely handling BOLD-100 in a
laboratory setting.
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Caption: Workflow for Safe Handling of BOLD-100.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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